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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037

For Researchers, Scientists, and Drug Development Professionals

Oregon Green 488 (OG 488), a fluorinated derivative of fluorescein, stands as a valuable tool
in cellular and biochemical research due to its distinct pH-dependent fluorescence. This
technical guide delves into the core principles governing this phenomenon, providing
researchers with the foundational knowledge to effectively utilize OG 488 as a pH indicator,
particularly within acidic environments.

The Core Principle: A Protonation-Dependent
Quantum Yield

The fluorescence of Oregon Green 488 is intrinsically linked to its molecular structure and the
pH of its surrounding environment. The operative mechanism is a reversible protonation and
deprotonation of the xanthene core, which dictates the fluorophore's ability to absorb and emit
light.

At its core, OG 488 is a weak acid with a pKa value typically reported in the range of 4.6 to 4.8.
[1] This pKa is significantly lower than that of its parent compound, fluorescein (pKa ~6.4),
making OG 488 particularly well-suited for probing acidic compartments within cells, such as
endosomes and lysosomes, or for assays conducted under acidic conditions.[2][3][4][5]

The fluorescence of OG 488 is significantly quenched in its protonated state, which
predominates at pH values below its pKa. Upon deprotonation in more alkaline environments,
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the molecule undergoes a structural rearrangement that results in a dramatic increase in its
fluorescence quantum yield. This transition between a low-fluorescence (protonated) and a

high-fluorescence (deprotonated) state is the fundamental principle behind its use as a pH
indicator.

The chemical equilibrium governing this process can be visualized as follows:
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Particle Preparation and Labeling

Suspend zymosan particles in
0.1 M sodium bicarbonate buffer (pH 8.3)

Preparation l

Prepare a stock solution of OG 488
in DMSO Add OG 488, SE (succinimidyl ester)

to the particle suspension

! x

Prepare a series of buffers
with known pH values (e.g., pH 3 to 8)

Incubate for 1-2 hours at room temperature
in the dark with gentle stirring

l Washing and Resuspension
Add a fixed concentration of OG 488
to each buffer solution

Centrifuge to pellet the labeled particles

Measufement l

Set spectrofluorometer to Aex ~496 nm

Wash the pellet multiple times with buffer
and scan emission from 510 to 600 nm b uttipte o m .

to remove unconjugated dye

l :

Record the peak fluorescence intensity Resuspend the labeled particles
at ~524 nm for each pH sample in an appropriate buffer for the assay
Analysis Appli¢ation

Incubate cells with labeled particles
to allow for phagocytosis

l :

Fit the data with a sigmoidal curve Measure fluorescence intensity using
to determine the pKa flow cytometry or fluorescence microscopy

Plot fluorescence intensity vs. pH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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